Cas no 2168013-02-1 (6-Bromo-7-chloro[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 6-Bromo-7-chloro[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 2168013-02-1
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• CID: 5520949
• PubChem ID: 162360927
• Update Time: 2025-10-05

6-Bromo-7-chloro[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-chloro-[1,2,4]triazolo[1,5-a]pyridine
• F84792
• 6-Bromo-7-chloro[1,2,4]triazolo[1,5-a]pyridine
• SCHEMBL25723263
• 2168013-02-1

• Inchi： 1S/C6H3BrClN3/c7-4-2-11-6(1-5(4)8)9-3-10-11/h1-3H
• InChI Key： CYZXKNQRRPXFOB-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C=C(Br)C(Cl)=C2

Computed Properties

• Exact Mass: 230.91989g/mol
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.2Ų

Additional information on 6-Bromo-7-chloro[1,2,4]triazolo[1,5-a]pyridine

Recent Advances in the Application of 6-Bromo-7-chloro[1,2,4]triazolo[1,5-a]pyridine (CAS: 2168013-02-1) in Chemical Biology and Pharmaceutical Research

The compound 6-Bromo-7-chloro[1,2,4]triazolo[1,5-a]pyridine (CAS: 2168013-02-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and medicinal chemistry. This heterocyclic scaffold serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its role in the development of novel anticancer agents, anti-inflammatory drugs, and central nervous system (CNS) therapeutics.

One of the most notable applications of 6-Bromo-7-chloro[1,2,4]triazolo[1,5-a]pyridine is its incorporation into kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms. The bromo and chloro substituents on the triazolopyridine core facilitate further functionalization, enabling the creation of diverse analogs with improved pharmacokinetic properties. Computational docking studies have revealed that these derivatives exhibit strong binding affinity to the ATP-binding site of JAK2, with IC50 values in the low nanomolar range.

In addition to kinase inhibition, recent research has explored the use of 6-Bromo-7-chloro[1,2,4]triazolo[1,5-a]pyridine in the development of CNS-targeting compounds. A 2024 preprint on bioRxiv reported its incorporation into positive allosteric modulators (PAMs) of the GABA_A receptor, which could potentially address unmet needs in anxiety and epilepsy treatment. The electron-withdrawing properties of the halogen substituents were found to enhance the metabolic stability of these PAMs, as evidenced by in vitro microsomal assays.

The synthetic versatility of this compound has also been demonstrated in recent methodological advances. A 2023 publication in Organic Letters described a novel palladium-catalyzed cross-coupling strategy that enables efficient C-H functionalization of the triazolopyridine core at the 5-position, further expanding the structural diversity accessible from this scaffold. This methodology has been applied to create a library of compounds currently under evaluation for antibacterial activity against multidrug-resistant pathogens.

From a safety and ADME (Absorption, Distribution, Metabolism, and Excretion) perspective, recent preclinical studies have shown that derivatives of 6-Bromo-7-chloro[1,2,4]triazolo[1,5-a]pyridine generally exhibit favorable pharmacokinetic profiles. A 2024 toxicology study in Chemical Research in Toxicology reported that the core structure shows minimal off-target effects in comprehensive in vitro safety panels, though the bromo substituent may require careful consideration in lead optimization to mitigate potential metabolic liabilities.

Looking forward, the unique properties of 6-Bromo-7-chloro[1,2,4]triazolo[1,5-a]pyridine position it as a valuable building block in fragment-based drug discovery. Several pharmaceutical companies have included derivatives of this scaffold in their proprietary compound libraries, with at least two candidates currently in preclinical development for oncology indications. The continued exploration of this chemical space is expected to yield additional therapeutic candidates in the coming years, particularly as synthetic methodologies for its functionalization continue to advance.